Cas no 81566-92-9 (Benzamide,N-[3-(diethylamino)propyl]-4-hydroxy-)

Benzamide,N-[3-(diethylamino)propyl]-4-hydroxy- structure
81566-92-9 structure
Product Name:Benzamide,N-[3-(diethylamino)propyl]-4-hydroxy-
CAS No:81566-92-9
MF:C14H22N2O2
MW:250.336683750153
CID:724737
PubChem ID:133720
Update Time:2025-04-19

Benzamide,N-[3-(diethylamino)propyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[3-(diethylamino)propyl]-4-hydroxy-
    • 4-hydroxy-N-(3-diethylaminopropyl)benzamide
    • N-[3-(diethylamino)propyl]-4-hydroxybenzamide
    • AKOS000211335
    • NIOSH/CV4239000
    • DTXSID30231204
    • 81566-92-9
    • Benzamide, N-(3-(diethylamino)propyl)-p-hydroxy-
    • para-Hydroxy-N-(3-diethylaminopropyl)benzamide
    • Phdeapb
    • CV42390000
    • Benzamide, N-(3-(diethylamino)propyl)-4-hydroxy-
    • N-(3-(Diethylamino)propyl)-p-hydroxybenzamide
    • p-Hydroxy-N-(3-diethylaminopropyl)benzamide
    • Inchi: 1S/C14H22N2O2/c1-3-16(4-2)11-5-10-15-14(18)12-6-8-13(17)9-7-12/h6-9,17H,3-5,10-11H2,1-2H3,(H,15,18)
    • InChI Key: ZTTYNBZGDYURPX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)O)NCCCN(CC)CC

Computed Properties

  • Exact Mass: 250.168127949g/mol
  • Monoisotopic Mass: 250.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų
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